Cas no 169674-34-4 (ethyl 5,6-difluoro-1H-indole-2-carboxylate)

• Product Name: ethyl 5,6-difluoro-1H-indole-2-carboxylate
• CAS No: 169674-34-4
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• MDL: MFCD08458979
• CID: 111239
• PubChem ID: 18986234
• Update Time: 2025-09-20

ethyl 5,6-difluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6-difluoro-2-indolecarboxylate
• 1H-Indole-2-carboxylic acid, 5,6-difluoro-, ethyl ester
• 5,6-Difluoro-2-indole carboxylic acid ether ester
• ethyl 5,6-difluoro-1H-indole-2-carboxylate
• ethyl 5,6-difluoroindole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 5,6-difluoro-, ethyl ester
• SCHEMBL8959587
• CS-0054242
• PB41199
• FT-0748899
• AS-79090
• BCP23332
• 5,6-Difluoro-2-indolecarboxylic acid ether ester
• OVSOYWROLOCQIS-UHFFFAOYSA-N
• AM20030133
• A847705
• DTXSID70597134
• AKOS015898579
• SY262176
• 5,6-Difluoro-1H-indole-2-carboxylic acid ethyl ester
• MFCD08458979
• 169674-34-4
• Q-103554

• MDL： MFCD08458979
• Inchi： 1S/C11H9F2NO2/c1-2-16-11(15)10-4-6-3-7(12)8(13)5-9(6)14-10/h3-5,14H,2H2,1H3
• InChI Key： OVSOYWROLOCQIS-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C=C(C(=O)OCC)NC=2C=1)F

Computed Properties

• Exact Mass: 225.06000
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.367
• Melting Point: NA
• Boiling Point: 351.2 °C at 760 mmHg
• Flash Point: 351.2 °C at 760 mmHg
• Refractive Index: 1.581
• PSA: 42.09000
• LogP: 2.62280
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 5,6-difluoro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives